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Compound of Interest

Compound Name:
1-(2-(2-Methoxyethoxy)ethyl)-1h-

pyrazol-4-amine

Cat. No.: B13631130

Get Quote

Introduction: The Solubility Challenge in
Heterobifunctional Degraders
Proteolysis Targeting Chimeras (PROTACs) often suffer from poor physicochemical properties

due to their high molecular weight (>800 Da) and high lipophilicity. While traditional linear

linkers (PEG, alkyl chains) serve as passive bridges, the field of "Linkerology" has evolved

toward functional linkers that actively modulate the solubility, permeability, and metabolic

stability of the ternary complex.

1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazol-4-amine represents a specialized "Solubility-

Enhancing Module" rather than a traditional linear bridge. Its structure features a rigid pyrazole

core (improving metabolic stability compared to flexible aliphatic amines) and a capped PEG2

tail (providing a defined hydration shell).
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Branched Linker Construction: Used to append a hydrophilic side-chain to a central linker

hub (e.g., a lysine or glutamic acid junction).

Ligand Optimization: Attached to solvent-exposed regions of an E3 ligase ligand or Warhead

to lower cLogP without interfering with protein binding.

Pharmacokinetic Modulation: The methoxy-termination prevents non-specific H-bond

donation, while the ether oxygens maintain water solubility.

Technical Profile & Design Considerations
Property Description Impact on PROTAC Design

Molecule Class N-substituted Aminopyrazole

Aromatic amine reduces

basicity compared to alkyl

amines; less prone to

lysosomal trapping.

Hydrophilicity PEG2-OMe Tail

Lowers LogP; creates a

hydration shell to improve

aqueous solubility.

Rigidity Pyrazole Core

Reduces entropic penalty upon

binding compared to linear

PEG chains.

Reactivity Primary Aromatic Amine

Nucleophilic handle for amide

coupling, reductive amination,

or urea formation.

Structural Logic
Unlike linear diamine linkers, this molecule is monofunctional at the amine. To use it effectively

in a PROTAC, it must be deployed in a Branched Topology:

The Hub: A central amino acid (e.g., Aspartic Acid, Glutamic Acid, or a tri-functional synthetic

core).

The Bridge: Connects the POI Ligand and E3 Ligand.[1][2][3][4][5][6]
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The Appendage: This pyrazole-amine is coupled to the "Hub" to act as a solvent-interacting

float.

Experimental Protocols
Protocol A: Amide Coupling to Carboxylic Acid
Scaffolds
This protocol describes attaching the pyrazole-amine to a carboxylic acid-containing PROTAC

precursor (e.g., a linker "Hub" like Fmoc-Glu-OH or a derivatized ligand).

Reagents Required:

Amine: 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazol-4-amine (1.0 equiv)

Acid: Carboxylic acid-functionalized scaffold (1.0 equiv)

Coupling Agent: HATU (1.2 equiv) or COMU (1.2 equiv)

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

Solvent: Anhydrous DMF or DMAc

Step-by-Step Methodology:

Activation:

Dissolve the Carboxylic Acid precursor in anhydrous DMF (0.1 M concentration).

Add DIPEA (3.0 equiv) and stir for 5 minutes under inert atmosphere (

).

Add HATU (1.2 equiv). The solution should turn slightly yellow. Stir for 10–15 minutes to

form the activated ester (O-At ester).

Expert Insight: Aminopyrazoles are less nucleophilic than aliphatic amines. Pre-activation

of the acid is crucial to prevent side reactions.
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Coupling:

Add 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazol-4-amine (1.0 equiv) directly to the

reaction mixture.

Stir at Room Temperature (25°C) for 4–16 hours.

Monitoring: Monitor reaction progress via LC-MS. Look for the disappearance of the acid

peak and formation of the product mass (

).

Work-up:

Dilute the reaction mixture with EtOAc (10x volume).

Wash sequentially with:

10% Citric Acid (aq) – to remove excess base and unreacted amine.

Sat.

– to remove unreacted acid/coupling byproducts.

Brine.

Dry over

, filter, and concentrate in vacuo.

Purification:

Purify via Flash Column Chromatography.

Stationary Phase: Silica Gel.

Mobile Phase: DCM/MeOH (0–10% gradient). The PEG tail makes the product polar;

ensure the gradient is sufficient to elute.
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Protocol B: "Click-Ready" Conversion (Optional)
If a linear connection is absolutely required, the amine can be converted to an azide for Click

Chemistry, though this retains the "capped" end, making it a terminal modification.

Diazotization: Dissolve amine in

at 0°C. Add

.

Azidation: Add

.

Result: 1-(2-(2-Methoxyethoxy)ethyl)-4-azido-1H-pyrazole. This can now be "clicked" onto

alkyne-tagged proteins or ligands as a solubility tag.

Visualizing the Strategy
The following diagram illustrates how to integrate this specific building block into a PROTAC

system using a "Branched Linker" strategy.

Ternary Complex Formation

Target Protein
(POI) Warhead LigandBinding Linker Hub

(e.g., Glutamic Acid)
Linear Link E3 Ligase Ligand

(e.g., Thalidomide)
Linear Link

1-(2-(2-Methoxyethoxy)ethyl)
-1H-pyrazol-4-amine
(Solubility Module)

Amide Coupling
(Solubility Tag)

E3 Ligase
(CRBN/VHL)

Binding

Click to download full resolution via product page

Caption: Schematic of a Branched PROTAC. The pyrazole-amine (Blue) acts as a solubility-

enhancing appendage attached to the central linker hub, preventing the hydrophobic collapse

of the Warhead and E3 Ligand.
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Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield in Coupling
Low nucleophilicity of the

pyrazole amine.

Switch to HATU or PyAOP

(more reactive). Increase

temperature to 40°C. Ensure

the acid is fully activated

before adding the amine.

Product Insoluble
The PROTAC core is too

hydrophobic.

This confirms the need for this

linker! If the final product is still

insoluble, consider using a bis-

substitution strategy (adding

two pyrazole modules) if the

scaffold allows.

Regioselectivity (if

functionalizing ring)
N-alkylation vs C-alkylation.

If synthesizing the precursor

yourself: N-alkylation of 4-

nitropyrazole is favored under

basic conditions (

/DMF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13631130?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13631130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

